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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712

Introduction

Sodium nitride (NasN) is a highly unstable inorganic compound that readily decomposes into its
constituent elements, sodium and nitrogen.[1][2][3] Due to its extreme reactivity with air and
moisture, handling and studying NasN requires specialized equipment and stringent safety
protocols.[4][5][6] This application note provides a detailed protocol for the thermal
decomposition of NasN, intended for researchers in materials science and inorganic chemistry.
The protocol emphasizes safe handling procedures for this air- and water-sensitive material.

Chemical Properties and Decomposition Reaction

Sodium nitride is a reddish-brown or dark blue solid, depending on its synthesis method.[1][3] It
is a metastable compound that decomposes exothermically upon heating. The decomposition
reaction is as follows:

2NasN(s) — 6Na(s) + N2(g)[1][2]

This decomposition occurs at relatively low temperatures, reportedly around 360 K (87 °C).[3]
The reaction yields elemental sodium, a highly reactive and flammable metal, and nitrogen gas.

Quantitative Data

The available quantitative data for the thermal decomposition of sodium nitride is limited due to
its instability. The following table summarizes the key reported values.
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Parameter

Value

Reference

Decomposition Temperature

~360 K (87 °C)

[3]

Enthalpy of Formation

+64 kJ/mol [3]
(AfHO05)
Molar Mass 82.976 g/mol [2][3]
Reddish-brown or dark blue
Appearance [1][3]

solid

Experimental Protocol

Warning: Sodium nitride is extremely reactive and potentially explosive. This protocol should

only be performed by trained personnel experienced in handling air- and water-sensitive

materials in a controlled laboratory environment.

Materials and Apparatus

e Sodium Nitride (NasN) sample

 Inert atmosphere glovebox (Argon or Nitrogen)

e Schlenk line

e High-vacuum pump

e Tube furnace with temperature controller

e Quartz tube reactor

» Oil bubbler

o Gas-tight syringes and needles

o Oven-dried glassware
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o Appropriate Personal Protective Equipment (PPE): Flame-resistant lab coat, safety goggles,
face shield, and appropriate gloves.

Experimental Workflow Diagram
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Experimental Workflow for NasN Thermal Decomposition

4 Preparation in Inert Atmosphere A

Oven-dry and cool glassware under vacuum

Prepare inert environment

Transfer NasN to glovebox

Load NasN into quartz reactor
o J
Transfer sealed reactor

4 Apparat‘ ;s Setup A

Assemble reactor in tube furnace

Connect to Schlenk line

Purge with inert gas

Decomposition

v

Heat furnace to decomposition temperature (~90-100 °C)

Monitor for N2 evolution via bubbler

Hold temperature until reaction ceases

4 Cooldown and I;'roductHandIing A

Gool furnace to room temperatura

\ 4

Transfer reactor to glovebox
\4
Gandle sodium product under inert atmosphera
N J

Click to download full resolution via product page

Experimental Workflow for NasN Thermal Decomposition
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Step-by-Step Procedure

Preparation of Glassware and Apparatus:

o All glassware, including the quartz tube reactor, must be thoroughly oven-dried at >120 °C
for at least 12 hours to remove any traces of water.

o The glassware should be assembled while hot and allowed to cool under high vacuum or
a positive pressure of inert gas (Argon or Nitrogen).

Handling and Loading of Sodium Nitride (in an inert atmosphere glovebox):

o Transfer the container of NasN into an inert atmosphere glovebox.

o Carefully weigh the desired amount of NasN and place it into the center of the quartz tube
reactor.

o Seal the reactor inside the glovebox before removing it.

Assembly of the Decomposition Apparatus:

[e]

Place the sealed quartz tube reactor into the tube furnace.

o

Connect one end of the reactor to a Schlenk line using appropriate vacuum-tight tubing.

[¢]

Connect the other end of the reactor to an oil bubbler to monitor gas evolution.

o

Purge the entire system with inert gas from the Schlenk line for at least 30 minutes to
remove any residual air that may have entered during the assembly.

Thermal Decomposition:

o Ensure a continuous gentle flow of inert gas through the system, observable by the
bubbling rate in the oil bubbler.

o Slowly heat the tube furnace to the decomposition temperature. A temperature slightly
above the reported 87 °C, for instance, 90-100 °C, is recommended to ensure complete
decomposition.
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o The onset of decomposition will be indicated by an increase in the rate of bubbling in the
oil bubbler as nitrogen gas is evolved.

o Maintain the temperature until the gas evolution ceases, indicating the completion of the
reaction.

Cooling and Product Handling:

o Turn off the furnace and allow the reactor to cool to room temperature under a positive
pressure of inert gas.

o Once cooled, close the connections to the Schlenk line and bubbler.
o Transfer the sealed reactor back into the inert atmosphere glovebox.

o Inside the glovebox, carefully open the reactor. The product will be elemental sodium,
which should be handled with extreme care.

o The sodium can be collected and stored under mineral oil or in a sealed container within
the glovebox.

Safety Precautions

Extreme Reactivity: Sodium nitride reacts violently with water and can ignite spontaneously
in air. All handling must be performed under a dry, inert atmosphere.[4][5]

Product Hazards: The decomposition product, elemental sodium, is highly flammable and
reacts explosively with water.

Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical
splash goggles, a face shield, and appropriate gloves when working with NasN and its
decomposition products.

Emergency Preparedness: A Class D fire extinguisher for combustible metals must be
readily available. Never use water or a CO2 extinguisher on a sodium fire.

Conclusion
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The thermal decomposition of sodium nitride is a straightforward yet hazardous procedure that
requires meticulous attention to safety and inert atmosphere techniques. This protocol provides
a framework for conducting this reaction in a controlled and safe manner. Further studies could
focus on the kinetics of the decomposition using techniques such as thermogravimetric
analysis coupled with mass spectrometry (TGA-MS) under controlled atmospheres.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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